Cas no 1806739-33-2 (4-(Aminomethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1806739-33-2
• MF: C₈H₈F₃IN₂O
• MW: 332.061604499817
• CID: 4814207
• Update Time: 2025-10-28

4-(Aminomethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3IN2O/c1-4-5(3-13)2-6(12)14-7(4)15-8(9,10)11/h2H,3,13H2,1H3
• InChI Key： JEDSITZGKHCZGL-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=C(C)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine

4-(Aminomethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine (CAS 1806739-33-2): A Comprehensive Overview

4-(Aminomethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine (CAS 1806739-33-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features unique structural attributes, including an aminomethyl group, iodo substitution, and a trifluoromethoxy moiety, making it a valuable intermediate in modern synthetic chemistry.

The compound's molecular formula is C₈H₈F₃IN₂O, with a molecular weight of approximately 332.06 g/mol. Its distinct iodo-functionalized pyridine core enhances reactivity in cross-coupling reactions, which are pivotal in drug discovery. Researchers frequently inquire about "synthesis of 4-(Aminomethyl)-6-iodopyridine derivatives" or "applications of trifluoromethoxy-substituted heterocycles," reflecting its relevance in medicinal chemistry.

One of the most searched questions related to this compound is: "How is 4-(Aminomethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine used in drug development?" The answer lies in its role as a versatile building block for kinase inhibitors and central nervous system (CNS) targeting agents. The trifluoromethoxy group improves metabolic stability, while the iodo substituent facilitates further functionalization via palladium-catalyzed reactions.

In agrochemical applications, this compound is explored for its potential in crop protection formulations. The methyl and trifluoromethoxy groups contribute to lipophilicity, enhancing bioavailability in plant systems. Recent patents highlight its utility in developing next-generation fungicides, addressing global concerns about pesticide resistance—a trending topic in sustainable agriculture.

The physicochemical properties of CAS 1806739-33-2 are critical for formulation scientists. It typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO). Stability studies under various pH conditions are frequently requested by quality control laboratories, emphasizing the need for proper storage in amber glass containers under inert atmospheres.

Market analysts note growing demand for custom synthetic intermediates like this compound, driven by the expansion of contract research organizations (CROs). A 2023 industry report identified "iodo-pyridine market trends" as a key search term, reflecting its commercial importance. Suppliers often optimize product listings with phrases such as "high-purity 4-(Aminomethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine" to align with procurement queries.

Environmental and safety profiles are another hot topic. While not classified as hazardous under standard regulations, proper handling procedures for iodinated compounds are emphasized in safety data sheets (SDS). Researchers increasingly search for "green chemistry approaches to pyridine derivatives," prompting manufacturers to develop catalytic synthetic routes that minimize waste.

In analytical characterization, techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the identity of CAS 1806739-33-2. The proton NMR spectrum typically shows distinctive peaks for the aminomethyl protons (δ 3.8–4.2 ppm) and pyridine ring protons (δ 7.1–8.3 ppm), which are frequently referenced in synthetic protocols.

Future research directions may explore its utility in PET radiopharmaceuticals, leveraging the iodine atom for isotopic labeling. This aligns with the rising interest in "theranostic compounds"—a fusion of therapy and diagnostics—that dominates recent scientific conferences. The compound's modular structure allows for structure-activity relationship (SAR) studies, a recurring theme in medicinal chemistry publications.

For procurement specialists, understanding global supply chain dynamics for such niche chemicals is vital. Disruptions in iodine feedstock availability or fluorination technology patents can significantly impact pricing. Strategic sourcing of 4-(Aminomethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine requires monitoring regulatory changes in key manufacturing regions like North America and Asia-Pacific.